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Compound of Interest

Compound Name: 2,3,6-Trichlorophenol-d2

cat. No.: B12395710

This technical guide provides a comprehensive overview of the analytical data and
methodologies used to certify this lot of 2,3,6-Trichlorophenol-d2. This product is intended for
use as an internal standard in analytical testing, particularly for environmental and
pharmaceutical applications.

Physical and Chemical Properties

This section summarizes the key physical and chemical properties of 2,3,6-Trichlorophenol-
d2.

Property Value
Chemical Formula CeHD2CI30
Molecular Weight 199.47 g/mol
CAS Number 93951-81-6 (for 2,3,6-Trichlorophenol-4,5-d2)[1]
Appearance White to off-white solid
Melting Point 64-66 °C
Boiling Point 246 °C
B Soluble in organic solvents such as methanol
Solubility o o
and acetonitrile. Water solubility is 0.8 g/L.[2]
Store at room temperature, protected from light
Storage

and moisture.[3]
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Analytical Data

The following tables summarize the quantitative analytical results for this lot of 2,3,6-
Trichlorophenol-d2. High isotopic enrichment (=98%) and chemical purity (>99%) are
essential for its intended use as an internal standard.[4]

: I : icl

Parameter Specification Result Method
Chemical Purity (by )
= 98.0% 99.5% See Section 3.1
GC-MS)
Isotopic Enrichment )
> 98% 99.2% See Section 3.2
(by NMR)
Isotopic Purity (by ]
Report 99.1% See Section 3.1

MS)

Residual Solvents

Solvent Specification Result Method
Methanol < 3000 ppm <50 ppm Headspace GC
Hexane < 290 ppm < 20 ppm Headspace GC

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Isotopic Distribution

Objective: To determine the chemical purity of 2,3,6-Trichlorophenol-d2 and to assess its
isotopic distribution.

Instrumentation:

¢ Gas Chromatograph: Agilent 7890B GC System
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e Mass Spectrometer: Agilent 5977B MSD

e Column: HP-5ms, 30 m x 0.25 mm, 0.25 pm film thickness

GC Conditions:

Injector Temperature: 280 °C

« Injection Volume: 1 pL

« Injection Mode: Splitless

e Oven Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min,
hold for 5 minutes.

e Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Conditions:

lon Source: Electron lonization (EI)

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Electron Energy: 70 eV

Scan Range: m/z 40-300

Sample Preparation: A 1 mg/mL solution of 2,3,6-Trichlorophenol-d2 was prepared in
methanol.

Nuclear Magnetic Resonance (*H NMR) for Isotopic
Enrichment

Objective: To determine the isotopic enrichment of deuterium on the aromatic ring.

Instrumentation:
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* NMR Spectrometer: Bruker Avance 111 500 MHz

e Probe: 5 mm BBO probe

Acquisition Parameters:

Solvent: Chloroform-d (CDCIs)

Temperature: 25 °C

Pulse Sequence: zg30

Number of Scans: 16

Relaxation Delay: 30 s

Acquisition Time: 4 s

Sample Preparation: Approximately 10 mg of 2,3,6-Trichlorophenol-d2 was dissolved in 0.7
mL of CDCls.

Data Analysis: The isotopic enrichment is calculated by comparing the integration of the
residual proton signals in the deuterated positions to the integration of the non-deuterated
proton signals.

Safety and Handling

Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation.
Suspected of causing cancer.[2] Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements: Obtain special instructions before use. Do not handle until all safety
precautions have been read and understood. Wear protective gloves, protective clothing, eye
protection, and face protection. Avoid release to the environment.[6]

For more detailed safety information, please refer to the Safety Data Sheet (SDS).[2][5][7]

Diagrams
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Analytical Workflow for Certification

Material Reception and Initial Assessment

Raw Material Receipt

( Physical Characterizatiorm
K(Appearance, Solubility) )

Quantitative Analysis
Y v v
GC-MS Analysis NMR Spectroscopy Residual Solvent Analysis
(Chemical Purity, Isotopic Distribution) (Isotopic Enrichment, Structure Confirmation) (Headspace GC)

Certification and Documentation

Y
D[Data Review and Compilatior)d
[Certificate of Analysis Generatior)

Final Product Release

Click to download full resolution via product page

Caption: Analytical workflow for the certification of 2,3,6-Trichlorophenol-d2.

Logical Relationship of Analytical Data
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Caption: Logical relationship of analytical data for the Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395710#2-3-6-trichlorophenol-d2-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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